Cas no 103093-92-1 (Bemisiose)

Bemisiose structure
Bemisiose structure
Product Name:Bemisiose
CAS No:103093-92-1
MF:C18H32O16
MW:504.437088012695
CID:218115
PubChem ID:14605942
Update Time:2024-03-01

Bemisiose Chemical and Physical Properties

Names and Identifiers

    • Bemisiose
    • α-maltosyl α-glucoside
    • 4)- (9CI)
    • 76B4LOB2YC
    • glucosyl trehalose
    • MALTOOLIGOSYLTREHALOSE
    • Glcalpha1-4Glcalpha1-1alphaGlc
    • C06400
    • 4-alpha-D-(1,4-alpha-D-Glucanosyl)n trehalose
    • Q27266476
    • 1-alpha-D-[(1->4)-alpha-D-Glucosyl](n-1)-alpha-D-glucopyranoside
    • alpha-D-Glucopyranoside, alpha-D-glucopyranosyl o-alpha-D-glucopyranosyl-(1->4)-
    • Inchi: 1S/C18H32O16/c19-1-4-7(22)9(24)12(27)16(30-4)33-15-6(3-21)32-18(14(29)11(15)26)34-17-13(28)10(25)8(23)5(2-20)31-17/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10+,11-,12-,13-,14-,15-,16-,17-,18-/m1/s1
    • InChI Key: CAKGLMPBYAPFCR-UWBMNBDUSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 504.16903493g/mol
  • Monoisotopic Mass: 504.16903493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 269
  • XLogP3: -6.3

Experimental Properties

  • PSA: 268.68000
  • LogP: -7.57300
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